Cas no 2138351-42-3 (Pyridine, 3-(4-bromophenyl)-2-chloro-5-(trifluoromethyl)-)

• Product Name: Pyridine, 3-(4-bromophenyl)-2-chloro-5-(trifluoromethyl)-
• CAS No: 2138351-42-3
• MF: C₁₂H₆BrClF₃N
• MW: 336.534951686859
• CID: 5268249
• Update Time: 2025-10-30

Pyridine, 3-(4-bromophenyl)-2-chloro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(4-bromophenyl)-2-chloro-5-(trifluoromethyl)-

• Inchi： 1S/C12H6BrClF3N/c13-9-3-1-7(2-4-9)10-5-8(12(15,16)17)6-18-11(10)14/h1-6H
• InChI Key： CWGHNNRFHZOELF-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C(F)(F)F)C=C1C1=CC=C(Br)C=C1

Additional information on Pyridine, 3-(4-bromophenyl)-2-chloro-5-(trifluoromethyl)-

Comprehensive Overview of Pyridine, 3-(4-bromophenyl)-2-chloro-5-(trifluoromethyl)- (CAS No. 2138351-42-3)

The chemical compound Pyridine, 3-(4-bromophenyl)-2-chloro-5-(trifluoromethyl)- (CAS No. 2138351-42-3) is a specialized derivative of pyridine, a heterocyclic aromatic organic compound. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. The presence of functional groups such as bromophenyl, chloro, and trifluoromethyl enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In the pharmaceutical industry, Pyridine, 3-(4-bromophenyl)-2-chloro-5-(trifluoromethyl)- is often explored for its role in drug discovery and development. Researchers are particularly interested in its potential as a building block for novel therapeutic agents, given its ability to interact with biological targets. The trifluoromethyl group, for instance, is known to improve the metabolic stability and bioavailability of drug candidates, making this compound a hot topic in medicinal chemistry discussions.

From an agrochemical perspective, this pyridine derivative is being studied for its potential use in crop protection products. The 4-bromophenyl moiety, combined with the chloro and trifluoromethyl substituents, may contribute to the development of new pesticides or herbicides with enhanced efficacy and environmental safety. As sustainability becomes a key focus in agriculture, compounds like 2138351-42-3 are increasingly relevant to researchers aiming to reduce the ecological footprint of agrochemicals.

Material science is another area where Pyridine, 3-(4-bromophenyl)-2-chloro-5-(trifluoromethyl)- shows promise. Its aromatic structure and functional groups make it a candidate for designing advanced polymers, coatings, or electronic materials. The bromophenyl group, for example, could facilitate cross-linking reactions, while the trifluoromethyl group might impart hydrophobic properties, which are desirable in certain applications.

Recent trends in chemical research highlight a growing interest in halogenated and fluorinated compounds, and CAS No. 2138351-42-3 fits perfectly into this narrative. Fluorinated compounds, in particular, are gaining traction due to their unique electronic and steric effects, which can be leveraged in catalysis, sensing, and other high-tech applications. This compound’s combination of chloro and trifluoromethyl groups positions it as a subject of ongoing investigations in these cutting-edge fields.

For synthetic chemists, the challenges and opportunities associated with modifying Pyridine, 3-(4-bromophenyl)-2-chloro-5-(trifluoromethyl)- are a topic of frequent discussion. Questions such as "How can the reactivity of the bromophenyl group be optimized?" or "What are the best methods for introducing additional functional groups?" are commonly explored in academic and industrial research. These inquiries reflect the compound’s versatility and the broader scientific community’s interest in pushing the boundaries of organic synthesis.

Environmental and regulatory considerations also play a role in the study of 2138351-42-3. As industries strive to comply with stricter environmental regulations, the development of greener synthetic routes for such compounds is a priority. Researchers are investigating catalytic methods, solvent-free reactions, and other sustainable practices to minimize waste and energy consumption during the production of Pyridine, 3-(4-bromophenyl)-2-chloro-5-(trifluoromethyl)- and similar chemicals.

In conclusion, Pyridine, 3-(4-bromophenyl)-2-chloro-5-(trifluoromethyl)- (CAS No. 2138351-42-3) is a multifaceted compound with significant potential across multiple disciplines. Its structural features, including the bromophenyl, chloro, and trifluoromethyl groups, make it a valuable tool for researchers and industries alike. As scientific advancements continue to unfold, this compound is likely to remain at the forefront of innovation in chemistry and related fields.